Cas no 1361529-07-8 (2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid)

• Product Name: 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid
• CAS No: 1361529-07-8
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4967595
• Update Time: 2025-05-23

2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid

• Inchi： 1S/C14H10Cl3NO3/c1-21-14-9(2-7(6-18-14)3-12(19)20)8-4-10(15)13(17)11(16)5-8/h2,4-6H,3H2,1H3,(H,19,20)
• InChI Key： FETGPEBMZUOAHX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(CC(=O)O)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid

2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Acetic Acid: A Comprehensive Overview

2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Acetic Acid, also known by its CAS Registry Number CAS No. 1361529-07-8, is a synthetic organic compound with a complex structure that combines a pyridine ring, a trichlorophenyl group, and an acetic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including agrochemicals and pharmaceuticals. The molecule's unique structure endows it with distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

The core of this compound is a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom. The substitution pattern on the pyridine ring plays a crucial role in determining its reactivity and functionality. In this case, the pyridine ring is substituted at the 2-position with a methoxy group (-OCH3), at the 3-position with a trichlorophenyl group (C6H2Cl3), and at the 5-position with an acetic acid group (-CH2COOH). This specific substitution pattern contributes to the compound's stability and bioactivity.

The trichlorophenyl group attached to the pyridine ring introduces significant electron-withdrawing effects due to the presence of three chlorine atoms. This not only enhances the compound's stability but also influences its interaction with biological systems. Recent studies have shown that such electron-withdrawing groups can enhance the bioavailability and pharmacokinetic properties of molecules, making them more suitable for therapeutic applications.

The acetic acid moiety at the 5-position of the pyridine ring adds another layer of functionality to this compound. Acetic acid groups are known for their ability to form hydrogen bonds, which can play a critical role in molecular recognition and binding interactions. This feature makes 2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Acetic Acid a promising candidate for use in drug design, particularly in targeting specific proteins or enzymes.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound. One such method involves the coupling reaction between a suitably substituted pyridine derivative and an acetic acid precursor under controlled conditions. The use of modern catalytic systems has significantly improved the yield and purity of this reaction, making large-scale production feasible.

In terms of applications, 2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Acetic Acid has shown potential as an agrochemical agent. Its ability to inhibit certain plant pathogens has been demonstrated in recent studies, suggesting its use as a fungicide or bactericide in crop protection. Additionally, its structural similarity to certain pharmacophores has led researchers to explore its potential as an anti-inflammatory or anticancer agent.

One of the most exciting developments in this field is the use of computational chemistry tools to predict the bioactivity of this compound. By employing molecular docking simulations and quantum mechanical calculations, researchers can now predict how this molecule interacts with target proteins at an atomic level. These insights have paved the way for rational drug design approaches tailored to optimize the compound's therapeutic potential.

In conclusion, CAS No. 1361529-07-8, or 2-Methoxy-3-(3,4,5-Trichlorophenyl)Pyridine-5-Acetic Acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational chemistry, positions it as a key player in future innovations within the chemical sciences.